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Compound of Interest

Compound Name: 1,6-Hexanediol

Cat. No.: B3422899 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols on the use of 1,6-Hexanediol
as a solvent and co-solvent in organic reactions. Due to its biodegradable nature, low volatility,

and ability to form deep eutectic solvents, 1,6-Hexanediol is emerging as a green alternative to

conventional organic solvents.

Physicochemical Properties of 1,6-Hexanediol
1,6-Hexanediol is a white, waxy, hygroscopic solid at room temperature.[1] Its key physical

and chemical properties are summarized in the table below, making it a versatile medium for a

range of chemical transformations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3422899?utm_src=pdf-interest
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://www.benchchem.com/product/b3422899?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7022947/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Formula C₆H₁₄O₂

Molar Mass 118.176 g·mol⁻¹

Melting Point 42-45 °C

Boiling Point 250 °C

Flash Point 101.67 °C

Vapor Pressure 0.0005 mmHg @ 25 °C

Solubility
Soluble in water, alcohol, and various organic

solvents.[1]

Appearance White crystalline solid

Applications in Organic Synthesis
While primarily utilized as a monomer in polymer synthesis, particularly for polyesters and

polyurethanes, 1,6-Hexanediol's utility as a solvent is a growing area of interest in green

chemistry.[1] Its applications include its use as a co-solvent in biocatalysis and as a component

of deep eutectic solvents (DESs).

Co-solvent in Biocatalytic Reactions
1,6-Hexanediol can be employed as a co-substrate and co-solvent in biocatalytic reactions,

such as in the reduction of aldehydes. Its presence can enhance reaction rates and yields.

Experimental Protocol: Biocatalytic Reduction of Benzaldehyde

This protocol describes the use of 1,6-Hexanediol as a cosubstrate in the reduction of

benzaldehyde using Lactobacillus brevis alcohol dehydrogenase (LbADH).

Materials:

Benzaldehyde

1,6-Hexanediol
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Methyl tert-butyl ether (MTBE)

Dimethylformamide (DMF)

Lactobacillus brevis alcohol dehydrogenase (LbADH) whole cells

Buffer solution

Procedure:

Prepare a stock solution of benzaldehyde in MTBE.

Dissolve 1,6-Hexanediol in DMF to prevent its addition as a solid.

In a reaction vessel, add the benzaldehyde stock solution to a final concentration of 396 mM.

Add the 1,6-Hexanediol solution to a final concentration of 198 mM.

Add MTBE to adjust the total reaction volume.

Initiate the reaction by adding LbADH whole cells.

The reaction is carried out in a microaqueous organic system, where a small volume of

buffer is absorbed by the lyophilized cells, creating a single visible liquid phase.

Incubate the reaction mixture for 24 hours.

Monitor the conversion of benzaldehyde to benzyl alcohol.

Quantitative Data:

Reaction Cosubstrate Conversion (%) in 24h

Biocatalytic Reduction
1,6-Hexanediol (0.5 molar

equivalent)
93

Logical Workflow for Biocatalytic Reduction:
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Caption: Workflow for the biocatalytic reduction of benzaldehyde.

Component of Deep Eutectic Solvents (DESs)
1,6-Hexanediol can form a deep eutectic solvent when mixed with a hydrogen bond acceptor,

such as choline chloride. DESs are considered green solvents due to their low volatility, low

toxicity, and biodegradability. A DES of choline chloride and 1,6-hexanediol has been

successfully used for the extraction of flavonoids. While specific protocols for organic synthesis

in this particular DES are still emerging, a general protocol for a Knoevenagel condensation in

a similar DES is provided below as a representative example.

Experimental Protocol: Preparation of a Choline Chloride/1,6-Hexanediol DES

Materials:

Choline chloride (ChCl)

1,6-Hexanediol

Procedure:

Combine choline chloride and 1,6-Hexanediol in a 1:2 molar ratio in a sealed flask.

Heat the mixture at 80°C with constant stirring until a clear, homogeneous liquid is formed.
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The resulting liquid is the deep eutectic solvent and can be used directly as a reaction

medium.

Physicochemical Properties of Choline Chloride-Based DESs:

Hydrogen Bond
Donor

Molar Ratio
(ChCl:HBD)

Density (g/cm³) Viscosity (cP)

1,4-Butanediol 1:4 1.05 9.48

Glycerol 1:2 1.18 13.1

General Experimental Protocol: Knoevenagel Condensation for Coumarin Synthesis in a DES

This protocol describes the synthesis of coumarin derivatives via Knoevenagel condensation

using a choline chloride-based DES as both the solvent and catalyst. While this specific

example uses a different hydrogen bond donor, the general procedure can be adapted for a

1,6-Hexanediol based DES.

Materials:

Substituted salicylaldehyde

Active methylene compound (e.g., dimethyl malonate, ethyl cyanoacetate)

Choline chloride-based Deep Eutectic Solvent

Procedure:

In a round-bottom flask, add the substituted salicylaldehyde (1 mmol), the active methylene

compound (1.2 mmol), and the deep eutectic solvent (2 mL).

Stir the mixture at room temperature or with gentle heating as required for the specific

substrates.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, add water to the reaction mixture to precipitate the product.
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Collect the solid product by filtration, wash with water, and dry.

The DES can often be recovered by evaporating the water and reused.

Quantitative Data for Coumarin Synthesis in a ChCl:ZnCl₂ DES:

Salicylaldehyde
Active Methylene
Compound

Yield (%)

Salicylaldehyde Dimethyl malonate 92

5-Bromosalicylaldehyde Dimethyl malonate 96

4-Hydroxysalicylaldehyde Ethyl cyanoacetate 85

Signaling Pathway Diagram for Knoevenagel Condensation:

Reactants Reaction Conditions

Process

Salicylaldehyde

Knoevenagel
Condensation

Active Methylene
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Intramolecular
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Caption: Knoevenagel condensation pathway for coumarin synthesis.

Conclusion
1,6-Hexanediol presents a promising alternative to traditional volatile organic solvents in

certain applications. Its role as a co-solvent in biocatalysis has been demonstrated to be

effective. Furthermore, its ability to form deep eutectic solvents opens up a wide range of

possibilities for its use as a green reaction medium. Further research into the application of 1,6-
Hexanediol-based DESs in various organic syntheses is warranted to fully explore their

potential. The provided protocols offer a starting point for researchers interested in utilizing this

versatile diol in their synthetic endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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